Surface-grafted polyacrylonitrile brushes with aggregation-induced emission properties†
Polymer Chemistry Pub Date: 2019-12-09 DOI: 10.1039/C9PY01213C
Abstract
Polyacrylonitrile (PAN) was synthesized and grafted from silicon wafers by copper-mediated photoinduced atom transfer radical polymerization (ATRP) using α-bromophenyl acetic acid-based initiators. Aggregation-induced photonic emission (AIE) was observed in well-defined, low molecular weight (Mn < 10k) bulk PAN as well as in thin (d < 15 nm), surface-grafted polymer brushes.
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Journal Name:Polymer Chemistry
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